Cas no 1805015-88-6 (1-Iodo-2,3-bis(trifluoromethyl)benzene)

• Product Name: 1-Iodo-2,3-bis(trifluoromethyl)benzene
• CAS No: 1805015-88-6
• MF: C₈H₃F₆I
• MW: 340.0043156147
• CID: 4964849
• Update Time: 2025-06-08

1-Iodo-2,3-bis(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, iodobis(trifluoromethyl)-
• 2,3-bis(trifluoromethyl)iodobenzene
• 1-Iodo-2,3-bis(trifluoromethyl)benzene

• Inchi： 1S/C8H3F6I/c9-7(10,11)4-2-1-3-5(15)6(4)8(12,13)14/h1-3H
• InChI Key： INLWIYZJIFGOTQ-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Exact Mass: 339.91837 g/mol
• Monoisotopic Mass: 339.91837 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 340.00
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-Iodo-2,3-bis(trifluoromethyl)benzene

Introduction to 1-Iodo-2,3-bis(trifluoromethyl)benzene (CAS No. 1805015-88-6)

1-Iodo-2,3-bis(trifluoromethyl)benzene, with the chemical formula C₈H₂F₆I, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and electronic properties. This compound belongs to a class of molecules characterized by the presence of multiple trifluoromethyl (–CF₃) groups, which confer exceptional stability and reactivity, making it a valuable intermediate in synthetic chemistry. The iodo substituent at the para position enhances its utility as a building block in cross-coupling reactions, particularly in the development of novel organic electronic materials and drug candidates.

The significance of 1-Iodo-2,3-bis(trifluoromethyl)benzene lies in its ability to serve as a precursor for synthesizing more complex molecules with tailored functionalities. The trifluoromethyl group is renowned for its ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules. Recent studies have highlighted its role in the synthesis of antiviral and anticancer agents, where the electron-withdrawing nature of the trifluoromethyl groups enhances the potency and selectivity of the final compounds. Additionally, the iodo moiety facilitates palladium-catalyzed cross-coupling reactions, enabling the construction of diverse aromatic scaffolds essential for medicinal chemistry applications.

In the realm of materials science, 1-Iodo-2,3-bis(trifluoromethyl)benzene has been explored for its potential in fabricating organic semiconductors and light-emitting diodes (OLEDs). The electron-deficient nature of the trifluoromethyl groups improves charge transport properties, making it an attractive candidate for designing high-performance electronic devices. Researchers have reported its incorporation into π-conjugated systems to enhance thermal and chemical resistance, which are critical parameters for long-lasting electronic applications. The compound’s ability to undergo regioselective functionalization has also been leveraged in creating novel polymers with tailored optical and electronic characteristics.

Recent advancements in synthetic methodologies have further expanded the utility of 1-Iodo-2,3-bis(trifluoromethyl)benzene. For instance, transition-metal-catalyzed C–H activation strategies have enabled direct functionalization at remote positions of the aromatic ring, bypassing traditional multi-step synthetic routes. This innovation has streamlined the preparation of complex derivatives while maintaining high yields and selectivity. Moreover, computational studies have provided insights into the mechanistic pathways governing its reactions, aiding chemists in optimizing reaction conditions for industrial-scale production.

The pharmaceutical industry has also capitalized on 1-Iodo-2,3-bis(trifluoromethyl)benzene as a key intermediate in drug discovery programs. Its structural motif is frequently found in bioactive molecules targeting various diseases, including inflammation and neurodegeneration. By leveraging its reactivity in Suzuki-Miyaura and Stille couplings, researchers have synthesized libraries of heterocyclic compounds with promising pharmacological profiles. Notably, derivatives featuring additional fluorinated or halogenated substituents have shown enhanced binding affinity to biological targets due to improved solubility and metabolic stability.

From a synthetic perspective, 1-Iodo-2,3-bis(trifluoromethyl)benzene exemplifies the power of fluorinated aromatics in modern chemistry. The combination of electronic effects from trifluoromethyl groups and steric hindrance from iodine substituents allows for precise control over reaction outcomes. This balance has been exploited in designing catalysts that promote selective transformations under mild conditions. Such developments are crucial for sustainable chemistry practices, reducing waste and energy consumption while maintaining high chemical efficiency.

The future prospects of 1-Iodo-2,3-bis(trifluoromethyl)benzene are promising as new methodologies continue to emerge. Innovations in flow chemistry and photoredox catalysis offer exciting avenues for its application in large-scale synthesis. Additionally, green chemistry principles are being integrated into its production processes to minimize environmental impact while maximizing yield. As research progresses, this compound is expected to play an increasingly pivotal role in both academic investigations and industrial applications across multiple scientific disciplines.

In conclusion,1-Iodo-2,3-bis(trifluoromethyl)benzene (CAS No. 1805015-88-6) is a multifaceted compound with broad utility spanning pharmaceuticals to advanced materials. Its unique structural features enable diverse applications through innovative synthetic strategies. As scientists continue to uncover new possibilities with this molecule,1-Iodo-2,3-bis(trifluoromethyl)benzene will undoubtedly remain at the forefront of chemical research and development.